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Compound of Interest

Compound Name: Regrelor

CAS No.: 787548-03-2

Cat. No.: B1251641

Get Quote

As a Senior Application Scientist specializing in high-potency active pharmaceutical ingredients

(HPAPIs), I frequently consult on the safe handling of experimental and discontinued

therapeutic compounds. Regrelor (also known as INS50589) is a prime example of a

compound that demands rigorous operational respect. Originally developed by Merck Sharp

and Dohme as an intravenous antiplatelet agent, its clinical trials were halted due to an [1].

Because Regrelor is a highly potent, reversible, and competitive purinergic P2Y12 receptor

antagonist, accidental occupational exposure—whether through inhalation, dermal absorption,

or ingestion—can rapidly inhibit platelet aggregation and induce systemic hemorrhage[1]. This

guide provides definitive, self-validating protocols for the safe handling, personal protective

equipment (PPE) requirements, and disposal of Regrelor in a laboratory or manufacturing

setting.

Part 1: Pharmacological Profile & Hazard
Assessment
To design an effective safety protocol, we must first understand the causality behind the

compound's hazard profile. Regrelor effectively blocks the P2Y12 receptor, preventing ADP-
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induced platelet aggregation with an[1].
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Mechanism of action showing Regrelor's inhibition of the P2Y12 signaling pathway.

Due to this extreme potency, Regrelor is classified as a highly potent API. Standard laboratory

safety measures are insufficient. The compound is typically [2], which can easily form fine,

inhalable dust during weighing and transfer operations.

Quantitative Chemical & Safety Data
Property Value

Operational & Safety
Implication

Chemical Formula C22H25N6O8P (Free acid)
Highly functionalized purine

derivative[1].

Molecular Weight
532.45 g/mol (Acid) / 576.4

g/mol (Disodium)

The disodium salt form

presents a high risk of dust

aerosolization[2].

Target Receptor Purinergic P2Y12
Direct, rapid inhibition of

platelet aggregation[1].

Potency (IC50) 16 nM (in vitro)

Microgram-level occupational

exposures can trigger systemic

bleeding[1].

Estimated OEB OEB 4 / 5

Requires strict primary

containment (OEL < 10 µg/m³)

[3].

Part 2: Engineering Controls (The First Line of
Defense)
Before discussing PPE, it is a fundamental principle of industrial hygiene that [3]. The primary

defense against Regrelor exposure is engineering controls.

Containment: All open handling of Regrelor powder must occur within a Ventilated Balance

Safety Enclosure (VBSE) or a negative-pressure isolator (glovebox)[4].
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Airflow: The laboratory must maintain[5] relative to surrounding corridors to prevent the

migration of airborne API particles.

Part 3: Procedural Step-by-Step Guidance: PPE &
Handling Workflow
The following methodology ensures a self-validating safety system. By layering protective

measures, the failure of any single component will not result in operator exposure.

1. Risk Assessment
& OEB Verification

2. Don HPAPI PPE
(PAPR, Double Gloves)

3. Transfer to
Negative Pressure Isolator

4. Wet Handling /
Weighing

5. Decontamination
& Wet Wiping

6. Incineration
(Hazardous Waste)
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Sequential operational workflow for handling highly potent APIs like Regrelor.

Phase 1: PPE Donning Protocol
Pre-Operation Verification: Confirm that the VBSE or isolator is actively maintaining negative

pressure and that HEPA filters are certified.

Inner Dermal Protection: Don a pair of inner, extended-cuff nitrile gloves. Nitrile is required

due to its superior chemical resistance compared to latex.

Body Protection: Don a disposable, chemical-resistant Tyvek coverall. Standard cotton lab

coats are prohibited because they absorb powders and trap the API against the skin.

Respiratory Protection: Don a Powered Air-Purifying Respirator (PAPR) equipped with a full

hood and P100/HEPA filters.

Causality: Because Regrelor's IC50 is 16 nM, inhaling even microscopic, invisible dust

particles can cause systemic antiplatelet effects. A PAPR provides a higher assigned

protection factor (APF) than an N95 mask and protects the mucous membranes of the

eyes[5].

Outer Dermal Protection: Don a second pair of outer nitrile gloves. Pull the cuffs over the

sleeves of the Tyvek suit to create a continuous seal.
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Phase 2: Operational Handling
Transfer: Place the sealed vial of Regrelor into the VBSE before opening.

Static Mitigation: Use an anti-static gun (ionizer) on the weighing spatulas and the vial. The

disodium salt of Regrelor is prone to static cling, which can cause the powder to

unexpectedly jump and aerosolize.

Reconstitution: Whenever possible, reconstitute the powder into a liquid solution (e.g., using

sterile water or an appropriate biological buffer) inside the original vial. Handling Regrelor in
a liquid state drastically reduces the risk of inhalation exposure.

Phase 3: Spill Mitigation and Disposal Plans
If a spill occurs outside of primary containment, immediate and calculated action is required to

prevent facility-wide contamination.

Evacuation: Immediately evacuate the immediate area and allow the HVAC system to filter

airborne particulates for at least 15 minutes.

Wet Wiping (Critical Rule):Never use a broom, brush, or standard vacuum to clean a

Regrelor spill. Dry sweeping will immediately aerosolize the potent API. Instead, cover the

spill with absorbent pads and gently apply a solvent (such as 70% Isopropyl Alcohol or

water) to wet the powder.

Decontamination: Wipe the area gently from the outside in. Repeat the wet-wiping process

three times using fresh wipes.

Disposal: Place all contaminated wipes, empty Regrelor vials, and outer PPE into a clearly

labeled, leak-proof hazardous waste container.

Incineration: Regrelor waste must be routed for[4] as hazardous pharmaceutical waste. It

must never be poured down the drain or disposed of in standard municipal trash.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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